Cas no 344755-11-9 (1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione)

• Product Name: 1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione
• CAS No: 344755-11-9
• Molecular Formula: C₈H₆N₂O₂
• Molecular Weight: 162.14500
• CID: 302555
• PubChem ID: 13249290

1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione Properties

Names and Identifiers

• 1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione
• 1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione(9CI)
• AG-F-17961
• AGN-PC-00LOW0
• CTK1C1726
• KB-159446
• 344755-11-9
• DTXSID90531939

• InChIKey： DITAWLQAQWCRBL-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6N2O2/c11-7-3-4-8(12)10-5-1-2-6(10)9-7/h1-5H,(H,9,11)
• SMILES： O=C1C=CC(=O)N2C=CC=C2N1

Computed Properties

• Exact Mass: 162.04300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 162.042927438g/mol
• Heavy Atom Count: 12
• Complexity: 260
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• LogP: -0.01220
• PSA: 54.34000